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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the susceptibility of bacterial

isolates, particularly Staphylococcus species, to the antibiotic novobiocin. The protocols are

based on established methods, including the disk diffusion technique and the broth

microdilution method for Minimum Inhibitory Concentration (MIC) determination.

Introduction
Novobiocin is an aminocoumarin antibiotic produced by Streptomyces niveus. It functions by

inhibiting bacterial DNA gyrase, a type II topoisomerase, thereby interfering with DNA

replication and other DNA-dependent processes.[1][2] Historically used to treat infections

caused by Gram-positive bacteria, its clinical use in humans has been limited due to factors

such as toxicity and the development of resistance. However, novobiocin susceptibility testing

remains a valuable tool in the clinical microbiology laboratory, primarily for the presumptive

identification of Staphylococcus saprophyticus, a common cause of urinary tract infections,

which is characteristically resistant to novobiocin.[1][3][4]

Principle of Novobiocin Susceptibility Testing
The susceptibility of a bacterial isolate to novobiocin is determined by exposing a

standardized bacterial inoculum to a known concentration of the antibiotic. In the disk diffusion

method, the antibiotic diffuses from a paper disk into the agar, creating a concentration

gradient. Susceptible bacteria will be inhibited from growing in the area of higher antibiotic
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concentration, resulting in a zone of inhibition around the disk.[4] In the broth microdilution

method, the bacteria are exposed to serial dilutions of the antibiotic in a liquid growth medium

to determine the lowest concentration that inhibits visible growth (the MIC).

Signaling Pathway of Novobiocin
Novobiocin targets the GyrB subunit of bacterial DNA gyrase, an enzyme essential for

introducing negative supercoils into DNA, a process critical for DNA replication, transcription,

and recombination. By binding to GyrB, novobiocin competitively inhibits the ATPase activity

of the enzyme, preventing the conformational changes necessary for its function. This leads to

the cessation of DNA replication and ultimately, bacterial cell death.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://microbiologyinfo.com/novobiocin-susceptibility-test/
https://www.benchchem.com/product/b1679985?utm_src=pdf-body
https://www.benchchem.com/product/b1679985?utm_src=pdf-body
https://www.benchchem.com/product/b1679985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

DNA Gyrase (GyrA/GyrB)

Bacterial DNA

Introduces negative supercoils DNA Replication &
TranscriptionTemplate for

Requires supercoiled DNA

Cell DeathInhibition leads to
Novobiocin Inhibits ATPase activity of GyrB subunit

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing Methods

Disk Diffusion Steps Broth Microdilution Steps

Results

Bacterial Isolate
(Pure Culture)

Prepare Inoculum
(0.5 McFarland)

Disk Diffusion Broth Microdilution

Inoculate MHA Plate Prepare Novobiocin Dilutions

Apply 5 µg Novobiocin Disk

Incubate 18-24h at 35°C

Measure Zone of Inhibition

Interpret as Susceptible/Resistant

Inoculate Microtiter Plate

Incubate 16-20h at 35°C

Determine MIC

Report MIC Value

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1679985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. microbenotes.com [microbenotes.com]

2. Novobiocin Susceptibility of MukBEF-Deficient Escherichia coli Is Combinatorial with
Efflux and Resides in DNA Topoisomerases - PMC [pmc.ncbi.nlm.nih.gov]

3. One moment, please... [microbeonline.com]

4. microbiologyinfo.com [microbiologyinfo.com]

To cite this document: BenchChem. [Application Notes and Protocols for Novobiocin
Susceptibility Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679985#novobiocin-susceptibility-testing-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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